Cas no 2751620-80-9 (2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride)

• Product Name: 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride
• CAS No: 2751620-80-9
• MF: C₆H₇ClF₃N₃
• MW: 213.588090181351
• CID: 5853637
• PubChem ID: 165652192
• Update Time: 2025-06-12

2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride
• Z5519256137
• 2751620-80-9
• EN300-37299864

• Inchi： 1S/C6H6F3N3.ClH/c7-6(8,9)5-4(11)3(10)1-2-12-5;/h1-2H,11H2,(H2,10,12);1H
• InChI Key： AYJLBVGRWGEHOC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C(=C(C=CN=1)N)N)(F)F

Computed Properties

• Exact Mass: 213.0280594g/mol
• Monoisotopic Mass: 213.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride

Introduction to 2-(Trifluoromethyl)pyridine-3,4-diamine Hydrochloride (CAS No. 2751620-80-9)

2-(Trifluoromethyl)pyridine-3,4-diamine hydrochloride (CAS No. 2751620-80-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of the trifluoromethyl group and the pyridine ring, along with the diamine functionality, imparts distinct chemical and biological properties that make it an attractive candidate for various research endeavors.

The chemical structure of 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride is defined by a pyridine ring substituted with a trifluoromethyl group at the 2-position and two amino groups at the 3- and 4-positions. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and biological activity. The diamine functionality provides multiple sites for further functionalization, enabling the synthesis of a wide range of derivatives.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their unique properties and potential therapeutic applications. The trifluoromethyl group in 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride contributes to its metabolic stability and lipophilicity, which are crucial factors in drug design. These properties can enhance the compound's ability to cross biological membranes and improve its pharmacokinetic profile.

Research studies have explored the biological activities of 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride and its derivatives. One notable area of investigation is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that compounds with similar structural features exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to modulate kinase activity can lead to the development of new anticancer drugs with improved efficacy and reduced side effects.

Beyond cancer research, 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride has also been investigated for its potential in other therapeutic areas. For example, it has been studied for its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride involves several well-established chemical reactions. One common approach is to start with a commercially available trifluoromethylated pyridine derivative and introduce the amino groups through selective functionalization steps. The final step typically involves converting the free base form into the hydrochloride salt to enhance solubility and stability. This synthetic route allows for the preparation of high-purity material suitable for detailed biological evaluation.

In addition to its potential as a therapeutic agent, 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride serves as a valuable building block in organic synthesis. Its versatile reactivity makes it useful in the construction of complex molecules with diverse functionalities. Researchers can leverage this compound to develop new materials with tailored properties for applications in materials science and chemical engineering.

The safety profile of 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have demonstrated that it exhibits low toxicity at relevant concentrations, making it suitable for further evaluation in animal models. However, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, 2-(trifluoromethyl)pyridine-3,4-diamine hydrochloride (CAS No. 2751620-80-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.